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Compound of Interest

Compound Name: Dithallium chromate

Cat. No.: B15350606

Introduction

The gravimetric analysis of thallium by precipitation as thallium(l) chromate (TI2CrOa) is a
highly accurate and reliable method for the quantitative determination of thallium in a sample.
[1] This method relies on the low solubility of thallium(l) chromate in water, allowing for its
separation from the sample matrix, followed by drying and weighing.[2] The precipitation is
typically carried out in a neutral or weakly alkaline solution by the addition of a soluble
chromate salt, such as potassium chromate (K2CrQOa) or potassium dichromate (K2Cr207) in an
alkaline medium.[2][3] The resulting bright yellow precipitate of thallium(l) chromate is then
carefully washed, dried, and weighed to determine the amount of thallium in the original
sample.

Principle

The gravimetric determination of thallium using chromate is based on the following chemical
reaction:

2 TlI*(aq) + CrO42=(aq) — TI2CrOa(s)[3]

In this reaction, two moles of thallium(l) ions react with one mole of chromate ions to form one
mole of solid thallium(l) chromate. The precipitate is a dense, yellow solid that is sparingly

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15350606?utm_src=pdf-interest
https://pubs.rsc.org/en/content/articlelanding/1978/an/an9780300766/unauth
https://ajsonline.org/article/124175.pdf
https://ajsonline.org/article/124175.pdf
https://pilgaardelements.com/Thallium/Reactions.htm
https://pilgaardelements.com/Thallium/Reactions.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15350606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

soluble in water. By carefully controlling the experimental conditions, such as pH and

temperature, complete precipitation of thallium can be achieved.

Experimental Protocols
Protocol 1: Direct Precipitation of Thallium(l) Chromate

This protocol is adapted from the work of Browning and Hutchins and is suitable for samples

where interfering ions are absent.[2]

Materials and Reagents:

Thallous salt solution (e.g., thallous nitrate, TINO3)

Potassium dichromate (K2Cr207) solution of known concentration

Ammonium hydroxide (NH4OH) solution

Distilled water

Sintered glass crucible or perforated platinum crucible with asbestos felt

Drying oven

Analytical balance

Procedure:

Sample Preparation: Accurately weigh a portion of the thallous salt solution into a beaker.

Precipitation: Heat the solution to approximately 70-80 °C. Add a slight excess of potassium
dichromate solution, followed by the addition of ammonium hydroxide to make the solution
alkaline. The formation of a yellow precipitate of thallous chromate will be observed.

Digestion: Allow the precipitate to stand in the warm solution to promote the formation of
larger, more easily filterable crystals.

Filtration: Filter the precipitate through a pre-weighed sintered glass crucible or a perforated
platinum crucible with an asbestos felt.
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» Washing: Wash the precipitate with hot water to remove any soluble impurities.

» Drying: Dry the crucible and precipitate in an oven at a suitable temperature until a constant
weight is achieved.

» Weighing: Cool the crucible in a desiccator and weigh it on an analytical balance.

o Calculation: The weight of thallium in the original sample can be calculated from the weight
of the thallium(l) chromate precipitate using the gravimetric factor.

Protocol 2: Precipitation from Homogeneous Solution

This protocol, based on the work of Upadhyaya, is designed to improve the physical
characteristics of the precipitate by forming it slowly and uniformly throughout the solution.[1][4]
This is achieved by generating the precipitating agent in situ.

Materials and Reagents:

Thallium(l) sulfate solution (50-100 mg of thallium)

o EDTA (disodium salt) solution

¢ Ammonia solution

e Potassium chromate solution (0.05 M)

e Magnesium solution (0.05 M)

e 1% (Mm/V) Potassium chromate wash solution

e 50% Ethanol

» Sintered-glass crucible

o Water-bath

e Drying oven (110-120 °C)

Procedure:
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o Complexation: To a 50-100 ml aliquot of the thallium(l) sulfate solution, add an excess of
EDTA solution to form a stable thallium-EDTA complex.

e pH Adjustment: Adjust the pH of the solution to 8-9 with ammonia solution.
e Addition of Chromate: Add 4-8 ml of 0.05 M potassium chromate solution.

e Volume Adjustment and Heating: Adjust the total volume to about 200 ml and heat the
solution to 60-70 °C on a water-bath.

 Homogeneous Precipitation: Slowly add the 0.05 M magnesium solution at a rate of 1 drop
every 8-10 seconds with constant stirring. The magnesium ions will displace the thallium ions
from the EDTA complex, leading to the slow and controlled precipitation of thallium(l)
chromate. Continue adding the magnesium solution until it is in excess.

e Cooling and Filtration: Allow the beaker to cool, then filter the precipitate through a weighed,
sintered-glass crucible.

e Washing: Wash the precipitate with a 1% m/V solution of potassium chromate, followed by
two washes with distilled water, and a final wash with 50% ethanol.[1]

e Drying: Dry the precipitate at 110-120 °C for 2 hours.
» Weighing: Cool the crucible in a desiccator and weigh to a constant weight.

Data Presentation

Table 1: Gravimetric Determination of Thallium as Thallous Chromate (Direct Precipitation)

TINOs taken Calculated as TI2CrOa4 found Calculated as Error (g)

(9) T120 (9) (9) TI20 (9)

Data not Data not Data not Data not Data not
provided in the provided in the provided in the provided in the provided in the
same format in same format in same format in same format in same format in
the source the source the source the source the source
material material material material material
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Note: The original source[2] presents data in a tabular format but with different column
headers. For a direct comparison, the raw data would need to be recalculated.

Table 2: Gravimetric Determination of Thallium(l) by Precipitation from Homogeneous Solution

Thallium taken (mg) Thallium found (mg) Error (mg)
51.10 51.00 -0.10
51.10 51.25 +0.15
76.65 76.50 -0.15
76.65 76.85 +0.20
102.20 102.00 -0.20
102.20 102.40 +0.20

Source: Adapted from Table | in "Determination of Thallium by Precipitation of Thallium( I)
Chromate from Homogeneous Solution by Replacement of Tha"[1]

Mandatory Visualization

Click to download full resolution via product page

Caption: Experimental workflow for the gravimetric determination of thallium using chromate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://pubs.rsc.org/en/content/articlelanding/1978/an/an9780300766/unauth
https://pubs.rsc.org/en/content/articlelanding/1978/an/an9780300766/unauth
https://pubs.rsc.org/en/content/articlelanding/1978/an/an9780300766/unauth
https://ajsonline.org/article/124175.pdf
https://pilgaardelements.com/Thallium/Reactions.htm
https://pubs.rsc.org/en/content/articlelanding/1978/an/an9780300766
https://pubs.rsc.org/en/content/articlelanding/1978/an/an9780300766
https://pubs.rsc.org/en/content/articlelanding/1978/an/an9780300766
https://www.benchchem.com/product/b15350606#gravimetric-determination-of-thallium-using-chromate
https://www.benchchem.com/product/b15350606#gravimetric-determination-of-thallium-using-chromate
https://www.benchchem.com/product/b15350606#gravimetric-determination-of-thallium-using-chromate
https://www.benchchem.com/product/b15350606#gravimetric-determination-of-thallium-using-chromate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15350606?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15350606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15350606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

